Cas no 1805293-81-5 (2-(Aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 2-(Aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1805293-81-5
• MF: C₁₀H₇F₆N₃O
• MW: 299.172502756119
• CID: 4843968
• Update Time: 2025-05-24

2-(Aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C10H7F6N3O/c11-9(12,13)8-3-7(20-10(14,15)16)5(1-2-17)6(4-18)19-8/h3H,1,4,18H2
• InChI Key： WHAOOJRPZJIUBJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(CC#N)C(CN)=N1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 1.5
• Topological Polar Surface Area: 71.9

Additional information on 2-(Aminomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetonitrile

2-(Aminomethyl)-4-(Trifluoromethoxy)-6-(Trifluoromethyl)Pyridine-3-Acetonitrile: A Comprehensive Overview

2-(Aminomethyl)-4-(Trifluoromethoxy)-6-(Trifluoromethyl)Pyridine-3-Acetonitrile, commonly referred to by its CAS number 1805293-81-5, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an aminomethyl group at position 2, a trifluoromethoxy group at position 4, and a trifluoromethyl group at position 6, along with an acetonitrile group at position 3. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in modern chemical synthesis.

The synthesis of this compound involves a series of precise chemical reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and acylation processes. Recent advancements in catalytic methodologies have enabled the efficient and scalable production of this compound, ensuring its availability for various research and industrial applications. The use of transition metal catalysts, such as palladium complexes, has significantly improved the yield and purity of the product, aligning with the growing demand for high-quality intermediates in drug discovery and material science.

One of the most notable applications of 2-(Aminomethyl)-4-(Trifluoromethoxy)-6-(Trifluoromethyl)Pyridine-3-Acetonitrile is in the development of novel pharmaceutical agents. Its trifluoromethoxy and trifluoromethyl groups contribute to enhanced bioavailability and metabolic stability, which are critical factors in drug design. Recent studies have demonstrated its potential as a lead compound in the development of kinase inhibitors and receptor modulators, targeting various diseases such as cancer, inflammation, and neurodegenerative disorders. The acetonitrile group further enhances the molecule's ability to interact with biological targets through hydrogen bonding and π-π interactions.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Its ability to modulate plant growth regulators and pest control agents has been explored in recent agricultural studies. The trifluorinated substituents not only improve the compound's stability under environmental conditions but also reduce its toxicity to non-target organisms, making it an attractive candidate for sustainable agriculture practices.

The environmental impact of CAS No 1805293-81-5 has also been a subject of recent investigations. Studies have shown that its high fluorination content contributes to its persistence in certain ecosystems; however, advanced degradation techniques, such as photocatalytic oxidation and microbial bioremediation, have been developed to mitigate its environmental footprint. These findings underscore the importance of responsible chemical management in modern industrial practices.

From a structural perspective, the pyridine ring serves as a versatile scaffold for further functionalization. The presence of electron-withdrawing groups like trifluoromethoxy and trifluoromethyl enhances the ring's reactivity towards electrophilic substitution reactions. This property has been exploited in the design of advanced materials, such as organic semiconductors and optoelectronic devices. Recent breakthroughs in this area have highlighted its potential as a component in flexible electronics and energy-efficient lighting solutions.

In conclusion, 2-(Aminomethyl)-4-(Trifluoromethoxy)-6-(Trifluoromethyl)Pyridine-3-Acetonitrile (CAS No 1805293-81-5) stands out as a multifaceted compound with wide-ranging applications across diverse industries. Its unique chemical structure, combined with cutting-edge synthetic methodologies and application-driven research, positions it as a key player in advancing scientific innovation. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to both academic exploration and industrial development.